N-benzyl-N-ethyl-3-(2-nitrophenyl)acrylamide

• IUPAC Name: (E)-N-benzyl-N-ethyl-3-(2-nitrophenyl)prop-2-enamide
• InChI: InChI=1S/C18H18N2O3/c1-2-19(14-15-8-4-3-5-9-15)18(21)13-12-16-10-6-7-11-17(16)20(22)23/h3-13H,2,14H2,1H3/b13-12+
• InChI Key: CGBZFSLGBCECLY-OUKQBFOZSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C(=O)C=CC2=CC=CC=C2[N+](=O)[O-]
• Isomeric SMILES: CCN(CC1=CC=CC=C1)C(=O)/C=C/C2=CC=CC=C2[N+](=O)[O-]
• Molecular Formula: C18H18N2O3
• Molecular Weight: 310.3 g/mol

Description

N-benzyl-N-ethyl-3-(2-nitrophenyl)acrylamide is a chemical compound that has been widely studied for its potential applications in various scientific research fields. This compound is commonly referred to as BENA and has been found to have significant potential in fields such as biochemistry, pharmacology, and materials science.

Scientific Research Applications

BENA has been found to have significant potential in various scientific research fields. In biochemistry, BENA has been used as a fluorescence probe to study protein-ligand interactions. BENA has also been used in pharmacology to develop new drugs for the treatment of cancer and other diseases. In materials science, BENA has been used as a building block for the synthesis of functional materials.

Mechanism of Action

BENA has been found to interact with proteins through covalent bonding and non-covalent interactions. The nitro group in BENA can act as an electron acceptor, forming hydrogen bonds with amino acid residues in proteins. BENA can also form covalent bonds with cysteine residues in proteins, leading to the inhibition of protein function.
Biochemical and Physiological Effects
BENA has been found to have various biochemical and physiological effects. In vitro studies have shown that BENA can inhibit the activity of certain enzymes, such as acetylcholinesterase and carbonic anhydrase. BENA has also been found to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

BENA has several advantages for lab experiments, such as its high fluorescence quantum yield and its ability to selectively bind to proteins. However, BENA also has some limitations, such as its low solubility in water and its potential toxicity to cells.

Future Directions

There are several future directions for research on BENA. One potential direction is the development of new drugs based on BENA for the treatment of cancer and other diseases. Another direction is the synthesis of new materials based on BENA for various applications, such as sensors and catalysis. Additionally, further studies are needed to understand the mechanism of action of BENA and its interactions with proteins.
Conclusion
In conclusion, BENA is a chemical compound that has significant potential in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further studies on BENA may lead to the development of new drugs and materials with various applications.

Synthesis Methods

The synthesis of BENA involves the reaction of benzylamine, ethyl acrylate, and 2-nitrobenzaldehyde in the presence of a catalyst. The reaction proceeds through a Michael addition and subsequent cyclization to form the final product. The yield of BENA can be improved by optimizing the reaction conditions, such as temperature, solvent, and catalyst concentration.